2-(2-fluorobenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-6-(2-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C18H15FN2O2/c1-23-17-9-5-3-7-14(17)16-10-11-18(22)21(20-16)12-13-6-2-4-8-15(13)19/h2-11H,12H2,1H3
• InChI Key: FFLXTVHPCZPJPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)CC3=CC=CC=C3F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol
• CAS No.: 922928-87-8

Description

2-(2-fluorobenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C18H15FN2O2 and its molecular weight is 310.328. The purity is usually 95%.
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Scientific Research Applications

Myocardial Perfusion Imaging with PET

The compound 2-(2-fluorobenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one and its analogs have been explored for myocardial perfusion imaging (MPI) with positron emission tomography (PET). These compounds, specifically 18F-labeled pyridaben analogs, have shown high heart uptake and low background uptake in mouse and swine models, suggesting potential as MPI agents (Mou et al., 2012).

Antiviral Activity

Some pyrimidine derivatives related to this compound have been investigated for their antiviral activity, particularly against the avian influenza (H5N1) virus. However, these compounds did not exhibit significant antiviral activity (Mahmoud et al., 2011).

Central Nervous System Activities

Research on imidazo[1,2-b]pyridazines, a class including compounds structurally similar to this compound, has shown that they exhibit central nervous system activities. These compounds have been tested for their ability to interact with GABA receptors in the brain (Barlin et al., 1989).

Analgesic and Anti-inflammatory Agents

Pyridazinone derivatives, including those structurally similar to the compound , have been synthesized and evaluated for analgesic and anti-inflammatory activities. Some of these compounds have shown promising results in tests for pain relief and reducing inflammation (Gökçe et al., 2005).

Molecular Docking Studies for Type 2 Diabetes

Compounds structurally related to this compound have been evaluated through molecular docking studies against targets linked to type 2 diabetes, such as α-glucosidase and protein tyrosine phosphatase 1B (PTP1B). These studies are crucial for understanding the interaction of these compounds with biological targets (Mphahlele et al., 2020).